N-(2-methoxyphenyl)piperidine-1-carbothioamide
Overview
Description
N-(2-methoxyphenyl)piperidine-1-carbothioamide is a useful research compound. Its molecular formula is C13H18N2OS and its molecular weight is 250.36 g/mol. The purity is usually 95%.
The exact mass of the compound N-(2-methoxyphenyl)-1-piperidinecarbothioamide is 250.11398438 g/mol and the complexity rating of the compound is 254. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Analytical Profiles and Substance Identification
- Analytical Characterization of Arylcyclohexylamines : Compounds related to N-(2-methoxyphenyl)-1-piperidinecarbothioamide, such as 2-(ethylamino)-2-(3-methoxyphenyl)cyclohexanone and N-ethyl-1-(3-methoxyphenyl)cyclohexanamine, have been characterized using methods like gas chromatography, mass spectrometry, and nuclear magnetic resonance. These analytical techniques are crucial for identifying and understanding the chemical properties of new psychoactive substances (De Paoli et al., 2013).
Radiochemistry and PET Imaging
- Positron Emission Tomography (PET) Imaging : Research involving compounds such as [18F]4-(2'-methoxyphenyl)-1-[2'-[N-(2''-pyridinyl)-p-fluorobenzamido]ethyl]-piperazine, related to N-(2-methoxyphenyl)-1-piperidinecarbothioamide, contributes to the study of serotonergic neurotransmission. These compounds play a significant role in developing new PET imaging agents for understanding brain chemistry and disorders (Plenevaux et al., 2000).
Pharmacology and Receptor Binding
- Sigma Receptor Ligands and Antiproliferative Activity : Derivatives of N-(2-methoxyphenyl)-1-piperidinecarbothioamide, like methylpiperidines, have been explored for their binding affinities to sigma receptors. These studies provide valuable insights into potential therapeutic applications in tumor research and therapy, demonstrating significant sigma(1) ligand potency and selectivity (Berardi et al., 2005).
Drug Synthesis and Characterization
- Synthesis and Characterization of New Psychoactive Substances : The synthesis and analytical characterization of compounds structurally related to N-(2-methoxyphenyl)-1-piperidinecarbothioamide, like 2-methoxydiphenidine (MXP), are crucial for understanding their chemical properties and potential uses as research chemicals. These efforts aid in the development of analytical methods for new psychoactive substances (McLaughlin et al., 2016).
Properties
IUPAC Name |
N-(2-methoxyphenyl)piperidine-1-carbothioamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2OS/c1-16-12-8-4-3-7-11(12)14-13(17)15-9-5-2-6-10-15/h3-4,7-8H,2,5-6,9-10H2,1H3,(H,14,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUYACUVWDXPKET-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=S)N2CCCCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.